Cas no 2166260-06-4 (rac-(3R,4S)-4-(5-bromofuran-3-yl)methylpyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(5-bromofuran-3-yl)methylpyrrolidin-3-ol
• CAS No: 2166260-06-4
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 5565783
• PubChem ID: 165592930
• Update Time: 2025-06-07

rac-(3R,4S)-4-(5-bromofuran-3-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1634079
• rac-(3R,4S)-4-[(5-bromofuran-3-yl)methyl]pyrrolidin-3-ol
• 2166260-06-4
• rac-(3R,4S)-4-(5-bromofuran-3-yl)methylpyrrolidin-3-ol

• Inchi： 1S/C9H12BrNO2/c10-9-2-6(5-13-9)1-7-3-11-4-8(7)12/h2,5,7-8,11-12H,1,3-4H2/t7-,8-/m1/s1
• InChI Key： RQTSLSAVFFDPAN-HTQZYQBOSA-N
• SMILES： BrC1=CC(=CO1)C[C@@H]1CNC[C@H]1O

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.4Ų

Additional information on rac-(3R,4S)-4-(5-bromofuran-3-yl)methylpyrrolidin-3-ol

Introduction to Rac-(3R,4S)-4-(5-bromofuran-3-yl)methylpyrrolidin-3-ol (CAS No. 2166260-06-4)

Rac-(3R,4S-4-(5-bromofuran-3-yl)methylpyrrolidin-3-ol) is a meticulously crafted compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2166260-06-4, represents a fascinating example of structural complexity and potential therapeutic utility. The unique arrangement of substituents on the pyrrolidine ring, coupled with the brominated furan moiety, makes it a subject of intense interest for researchers exploring novel pharmacophores.

The pyrrolidine scaffold is a privileged structure in medicinal chemistry, known for its ability to mimic the conformational flexibility of natural amino acids. In particular, the 3R,4S configuration of the pyrrolidine ring in this compound suggests a specific stereochemical environment that could be critical for its biological activity. The presence of the 5-bromofuran-3-yl group introduces a polar aromatic system that may enhance binding interactions with biological targets. This combination of features positions Rac-(3R,4S-4-(5-bromofuran-3-yl)methylpyrrolidin-3-ol) as a promising candidate for further investigation in various therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. Studies using these methodologies have hinted at potential applications of Rac-(3R,4S-4-(5-bromofuran-3-yl)methylpyrrolidin-3-ol) in the treatment of neurological disorders, where precise stereochemistry is often crucial. The compound's ability to interact with specific enzymes and receptors has been simulated, revealing promising leads for drug development.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments suggest that Rac-(3R,4S-4-(5-bromofuran-3-yl)methylpyrrolidin-3-ol) exhibits moderate affinity for certain protein targets, making it a viable candidate for further optimization. The bromine atom in the furan ring is particularly noteworthy, as it can serve as a handle for further chemical modifications, allowing researchers to fine-tune its pharmacological properties.

The synthesis of Rac-(3R,4S-4-(5-bromofuran-3-yl)methylpyrrolidin-3-ol) presents an intriguing challenge due to its complex stereochemistry. Advanced synthetic techniques, such as asymmetric hydrogenation and chiral resolution methods, have been employed to achieve the desired configuration. These methods not only highlight the synthetic prowess required but also underscore the importance of stereocontrol in pharmaceutical development.

The potential therapeutic applications of Rac-(3R,4S-4-(5-bromofuran-3-yl)methylpyrrolidin-3-ol) are broad and multifaceted. Preclinical studies are currently underway to evaluate its efficacy and safety in animal models. Preliminary results are promising, particularly in conditions where modulation of central nervous system activity is desired. The compound's unique structural features may also make it useful in combination therapies, where its interactions with other molecules could provide synergistic effects.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into the behavior of Rac-(3R,4S-4-(5-bromofuran-3-yl)methylpyrrolidin-3-ol) both in solution and when bound to biological targets. These simulations have helped researchers understand how subtle changes in the molecule can impact its biological activity, guiding future synthetic efforts.

The development of novel drug candidates is a meticulous process that requires interdisciplinary collaboration. Chemists, biologists, and pharmacologists must work together to translate complex chemical structures into effective therapeutics. Rac-(3R,4S-4-(5-bromofuran-3-yl)methylpyrrolidin-3-ol) exemplifies this collaborative effort, as it represents a convergence of synthetic chemistry expertise and biological insight.

3R,4S-4-(5-bromofuran-3-ylmethylpyrrolidin- 3 -ol) b>) will emerge. Its unique structural features make it a versatile tool for drug discovery, with potential applications spanning multiple therapeutic areas. Continued investigation into this compound will undoubtedly contribute significantly to our understanding of medicinal chemistry and provide new opportunities for therapeutic intervention. p >